Cas no 1269036-39-6 ({3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride)

• Product Name: {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride
• CAS No: 1269036-39-6
• MF: C₆H₁₂ClN₃S₂
• MW: 225.762577056885
• MDL: MFCD13193940
• CID: 4584740
• Update Time: 2025-05-25

{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride
• 3-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride

• MDL： MFCD13193940
• Inchi： 1S/C6H11N3S2.ClH/c1-5-8-9-6(11-5)10-4-2-3-7;/h2-4,7H2,1H3;1H
• InChI Key： XFIYTMWTMSDPFJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CCCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Additional information on {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride

Research Briefing on {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride (CAS: 1269036-39-6)

In recent years, {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride (CAS: 1269036-39-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole-thioether-amine structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride involves a multi-step process that includes the reaction of 5-methyl-1,3,4-thiadiazole-2-thiol with 3-chloropropylamine hydrochloride, followed by purification and characterization using techniques such as NMR spectroscopy and mass spectrometry. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation.

One of the most notable findings in recent research is the compound's potent antimicrobial activity. Studies have demonstrated that {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymes, making it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, this compound has also shown significant anticancer activity in preclinical studies. Research indicates that it induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest potential applications in oncology, particularly for cancers with limited treatment options.

Further investigations have explored the compound's role as an enzyme inhibitor. Specifically, {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride has been found to inhibit key enzymes involved in inflammatory and metabolic pathways, such as cyclooxygenase-2 (COX-2) and xanthine oxidase. These properties open up possibilities for its use in treating inflammatory diseases and metabolic disorders.

Despite these promising results, challenges remain in the clinical translation of {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Current studies are focusing on structural modifications and delivery systems to enhance its pharmacokinetic profile and reduce potential side effects.

In conclusion, {3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride (CAS: 1269036-39-6) represents a versatile and promising compound in the field of chemical biology and drug development. Its diverse biological activities and potential therapeutic applications warrant continued investigation, with the aim of translating these findings into clinically viable treatments. Future research should prioritize mechanistic studies, in vivo efficacy evaluations, and safety assessments to fully realize its therapeutic potential.